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Technical Guide: 4-Methoxydiphenylmethane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Methoxydiphenylmethane
(CAS No: 834-14-0), a diarylmethane derivative. The document details its physicochemical

properties, spectroscopic data, and safety information, presenting quantitative data in

structured tables for ease of reference. While specific experimental protocols for the synthesis

of 4-Methoxydiphenylmethane are not extensively documented in publicly available literature,

a plausible synthetic route based on established organic chemistry principles is proposed,

complete with a detailed workflow diagram. To date, there is a notable absence of published

research on the biological activity and potential signaling pathways of 4-
Methoxydiphenylmethane. This guide serves as a foundational resource for researchers

interested in the potential applications of this compound and highlights areas for future

investigation, particularly in the realms of medicinal chemistry and materials science.

Introduction
4-Methoxydiphenylmethane, also known as 1-methoxy-4-(phenylmethyl)benzene, is an

organic compound featuring a diphenylmethane core with a methoxy group substituent on one

of the phenyl rings. The diphenylmethane scaffold is a common structural motif in a variety of

biologically active molecules and functional materials. The presence of the methoxy group can
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significantly influence the electronic properties, lipophilicity, and metabolic stability of the

molecule, making its derivatives of interest in drug discovery and materials science. This guide

aims to consolidate the available technical data for 4-Methoxydiphenylmethane to support

further research and development.

Physicochemical and Spectroscopic Properties
The fundamental properties of 4-Methoxydiphenylmethane are summarized in the tables

below, providing a concise reference for laboratory use.

Table 1: Physicochemical Properties of 4-
Methoxydiphenylmethane

Property Value Source

CAS Number 834-14-0 [1]

Molecular Formula C₁₄H₁₄O [1]

Molecular Weight 198.26 g/mol [1]

Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Density Not specified

Solubility Not specified

Table 2: Spectroscopic Data for 4-
Methoxydiphenylmethane

Data Type Key Characteristics Source

¹³C NMR Spectra available [1]

GC-MS Spectra available [1]

IR Spectra Spectra available [1]
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Synthesis of 4-Methoxydiphenylmethane
While a specific, detailed experimental protocol for the synthesis of 4-
Methoxydiphenylmethane is not readily available in the reviewed literature, a plausible and

efficient method is the Friedel-Crafts alkylation of anisole with benzyl chloride. This reaction is a

classic method for the formation of carbon-carbon bonds between an aromatic ring and an alkyl

halide, catalyzed by a Lewis acid.

Proposed Experimental Protocol: Friedel-Crafts
Alkylation
Materials:

Anisole

Benzyl chloride

Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid (e.g., FeCl₃, ZnCl₂)

Anhydrous dichloromethane (DCM) or another suitable inert solvent

Hydrochloric acid (HCl), aqueous solution (e.g., 1M)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous dichloromethane

and anhydrous aluminum chloride under a nitrogen atmosphere. The mixture is cooled in an

ice bath.
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Addition of Reactants: A solution of anisole in anhydrous dichloromethane is added to the

flask. Subsequently, a solution of benzyl chloride in anhydrous dichloromethane is added

dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the

temperature at 0-5 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours until the reaction is complete (monitoring by TLC is

recommended).

Workup: The reaction is quenched by carefully pouring the mixture over crushed ice and 1M

HCl. The organic layer is separated, and the aqueous layer is extracted with

dichloromethane. The combined organic layers are washed successively with water,

saturated sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by column

chromatography on silica gel or by distillation under reduced pressure to yield pure 4-
Methoxydiphenylmethane.
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Proposed Synthesis Workflow for 4-Methoxydiphenylmethane

Reaction Setup

Reaction

Workup and Purification

1. Charge flask with anhydrous DCM and AlCl₃ under N₂. Cool to 0°C.

2. Add anisole solution in DCM.

3. Add benzyl chloride solution dropwise at 0-5°C.

4. Stir at room temperature for several hours.

5. Quench with ice and HCl.

6. Separate layers and extract aqueous phase with DCM.

7. Wash combined organic layers with H₂O, NaHCO₃, and brine.

8. Dry organic layer with MgSO₄ and evaporate solvent.

9. Purify by column chromatography or distillation.

Pure 4-Methoxydiphenylmethane

Click to download full resolution via product page

Proposed Synthesis Workflow for 4-Methoxydiphenylmethane
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Biological Activity and Signaling Pathways
A thorough review of the scientific literature reveals a significant lack of data on the biological

activity of 4-Methoxydiphenylmethane. There are no published studies detailing its

pharmacological effects, mechanism of action, or potential therapeutic applications.

Consequently, no signaling pathways involving this compound have been elucidated.

While some related compounds containing a methoxyphenyl moiety have been investigated for

various biological activities, such as anticancer and anti-inflammatory properties, it is crucial to

note that these findings cannot be extrapolated to 4-Methoxydiphenylmethane without direct

experimental evidence. The specific biological profile of 4-Methoxydiphenylmethane remains

an open area for future research.

Safety Information
Based on available safety data sheets, 4-Methoxydiphenylmethane is associated with several

hazard classifications. It is essential to handle this compound with appropriate personal

protective equipment in a well-ventilated area.

Table 3: GHS Hazard and Precautionary Statements
Hazard Statement Description Source

H315 Causes skin irritation [2]

H318 Causes serious eye damage [2]

H335 May cause respiratory irritation [2]
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Precautionary Statement Description Source

P261
Avoid breathing

dust/mist/spray
[2]

P264
Wash skin thoroughly after

handling
[2]

P271
Use only outdoors or in a well-

ventilated area
[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

[2]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water
[2]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

[2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Conclusion and Future Directions
4-Methoxydiphenylmethane is a well-defined chemical entity with established

physicochemical and spectroscopic properties. While its synthesis can be readily achieved

through standard organic chemistry reactions such as Friedel-Crafts alkylation, there is a clear

gap in the scientific literature regarding its biological effects. The lack of data on its bioactivity

presents an opportunity for researchers in drug discovery and medicinal chemistry to explore

its potential as a novel scaffold or lead compound. Future studies should focus on a systematic

evaluation of its pharmacological profile, including its cytotoxicity, and potential interactions with

various biological targets. Such investigations will be crucial in determining whether 4-
Methoxydiphenylmethane or its derivatives hold any promise for therapeutic development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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